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3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole Documentation Hub

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  • Product: 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole
  • CAS: 25365-96-2

Core Science & Biosynthesis

Foundational

Pharmacological profile and therapeutic potential of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole

An In-Depth Technical Guide to the Pharmacological Profile and Therapeutic Potential of the 2,3,4,9-Tetrahydro-1H-Carbazole Scaffold For Researchers, Scientists, and Drug Development Professionals Executive Summary The 2...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Pharmacological Profile and Therapeutic Potential of the 2,3,4,9-Tetrahydro-1H-Carbazole Scaffold

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 2,3,4,9-tetrahydro-1H-carbazole core is a privileged heterocyclic scaffold that forms the structural basis of numerous biologically active compounds. While detailed pharmacological data for the specific derivative, 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole, is not extensively available in public literature, the broader class of tetrahydrocarbazole derivatives has garnered significant attention in medicinal chemistry. This guide provides a comprehensive overview of the pharmacological profile and therapeutic potential of this versatile scaffold, drawing on a wide range of studies investigating its derivatives. We will explore the synthesis, mechanism of action, and potential applications of these compounds in oncology, infectious diseases, and neurodegenerative disorders. Detailed experimental protocols and data summaries are provided to enable researchers to further explore this promising class of molecules.

The 2,3,4,9-Tetrahydro-1H-Carbazole Scaffold: A Privileged Structure in Medicinal Chemistry

The 2,3,4,9-tetrahydro-1H-carbazole is a tricyclic aromatic structure composed of a pyrrole ring fused with a benzene and a cyclohexane ring.[1] This unique architecture is present in many natural products and has served as a foundational template for the design of novel therapeutic agents.[1][2] Its rigid, partially saturated structure allows for three-dimensional diversity in substituent placement, enabling fine-tuning of pharmacological activity. The versatility of this scaffold has led to the discovery of derivatives with a wide array of biological activities, including antimicrobial, anticancer, and neuroprotective properties.[2]

Visualization of the Core Scaffold and Substitution Sites:

Caption: General structure of the 2,3,4,9-tetrahydro-1H-carbazole scaffold highlighting common substitution points.

Pharmacological Profile and Therapeutic Applications

Antimicrobial Activity: Combating Multidrug Resistance

A significant area of investigation for tetrahydrocarbazole derivatives is in overcoming bacterial multidrug resistance (MDR). One of the primary mechanisms of MDR in Gram-negative bacteria is the overexpression of efflux pumps, such as the AcrAB-TolC system in E. coli, which actively expel antibiotics from the cell.[3]

Derivatives of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole have been designed and synthesized as inhibitors of the AcrB protein, a key component of this efflux pump.[3] By blocking this pump, these compounds can restore the efficacy of conventional antibiotics.

Key Findings:

  • Mechanism of Action: Inhibition of the AcrB efflux pump.[3]

  • Therapeutic Potential: Adjuvants to antibiotic therapy to treat infections caused by multidrug-resistant Gram-negative bacteria.[3]

Anticancer Activity

The tetrahydrocarbazole scaffold is a common feature in several anticancer agents.[1][4] Derivatives have been shown to exhibit cytotoxic effects against various cancer cell lines, including colon and breast cancer.[1][4] The proposed mechanisms of action are diverse and often depend on the specific substitutions on the carbazole ring.

Reported Anticancer Activities of Tetrahydrocarbazole Derivatives:

Derivative ClassCancer Cell Line(s)Reported ActivityReference
Thio semicarbazone derivativesHT-29 (Colon cancer)Cytotoxicity (MTT assay)[1]
1-Substituted and 1,9-disubstituted derivativesBreast cancer B20Cytotoxic activity[4]
Carbazole amide/hydrazide/hydrazone derivativesGastric adenocarcinoma (7901), Human melanoma (A875)IC50 values ranging from 9.77 ± 8.32 to 11.8 ± 1.26 µM[5]
Neuroprotective Potential: Targeting Alzheimer's Disease and Prion Diseases

The cholinergic hypothesis of Alzheimer's disease suggests that a decline in acetylcholine levels contributes to cognitive deficits.[6] A key therapeutic strategy is the inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes that degrade acetylcholine. Several 2,3,4,9-tetrahydro-1H-carbazole derivatives have been synthesized and evaluated as selective inhibitors of these enzymes.[6][7]

Key Findings:

  • Selective AChE Inhibition: Certain 6- and 9-substituted derivatives have shown selectivity for AChE over BChE.[6]

  • Potent and Selective BChE Inhibition: Another series of derivatives demonstrated high potency and selectivity for BChE, with one compound exhibiting an IC50 value of 0.11 µM.[7] These compounds also showed neuroprotective effects and inhibition of β-secretase (BACE1), another key enzyme in Alzheimer's pathology.[7]

  • Anti-Prion Activity: Derivatives of 2,3,4,9-tetrahydro-1H-carbazol-1-one have been identified as novel anti-prion compounds, indicating potential for treating transmissible spongiform encephalopathies (TSEs).[8]

Experimental Protocols

Synthesis of the 2,3,4,9-Tetrahydro-1H-Carbazole Core via Fischer Indole Synthesis

The Fischer indole synthesis is a classic and versatile method for preparing the tetrahydrocarbazole scaffold.[1][9]

Step-by-Step Protocol:

  • Reaction Setup: In a round-bottom flask, dissolve cyclohexanone (1.0 eq) in glacial acetic acid.

  • Addition of Phenylhydrazine: While heating the mixture, add phenylhydrazine (0.8-1.0 eq) dropwise over 30 minutes.

  • Reflux: Reflux the reaction mixture on a water bath for 30-60 minutes.

  • Precipitation: Pour the hot reaction mixture into ice-cold water with vigorous stirring to precipitate the crude product.

  • Filtration and Washing: Filter the solid product and wash it thoroughly with water.

  • Recrystallization: Recrystallize the crude product from methanol or ethanol to obtain pure 2,3,4,9-tetrahydro-1H-carbazole.[9][10]

Visualization of the Synthetic Workflow:

G start Start Materials: Cyclohexanone, Phenylhydrazine, Glacial Acetic Acid reaction Fischer Indole Synthesis: - Dropwise addition - Reflux start->reaction precipitation Precipitation in Ice Water reaction->precipitation filtration Filtration and Washing precipitation->filtration recrystallization Recrystallization (Methanol/Ethanol) filtration->recrystallization product Pure 2,3,4,9-Tetrahydro-1H-Carbazole recrystallization->product

Caption: A typical workflow for the synthesis of the 2,3,4,9-tetrahydro-1H-carbazole core.

In Vitro Assay for Acetylcholinesterase (AChE) Inhibition (Ellman's Method)

This spectrophotometric method is widely used to screen for AChE inhibitors.[6][11]

Step-by-Step Protocol:

  • Enzyme and Substrate Preparation:

    • Prepare a solution of AChE (from electric eel or other sources) in a suitable buffer (e.g., phosphate buffer, pH 8.0).

    • Prepare a solution of the substrate, acetylthiocholine iodide.

    • Prepare a solution of the chromogen, 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).

  • Assay Procedure:

    • In a 96-well plate or cuvette, add the buffer, DTNB solution, and the test compound at various concentrations.

    • Add the AChE solution and incubate for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

    • Initiate the reaction by adding the acetylthiocholine iodide substrate.

  • Measurement:

    • Monitor the increase in absorbance at 412 nm over time using a spectrophotometer. The absorbance is due to the formation of the yellow 5-thio-2-nitrobenzoate anion, which is produced when DTNB reacts with thiocholine, a product of acetylthiocholine hydrolysis by AChE.

  • Data Analysis:

    • Calculate the rate of reaction for each concentration of the test compound.

    • Determine the percentage of inhibition relative to a control without the inhibitor.

    • Calculate the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Future Directions and Conclusion

The 2,3,4,9-tetrahydro-1H-carbazole scaffold remains a highly attractive starting point for the development of new therapeutic agents. Future research should focus on:

  • Structure-Activity Relationship (SAR) Studies: Systematic modification of the scaffold at various positions to optimize potency and selectivity for specific biological targets.

  • Mechanism of Action Studies: Elucidating the precise molecular mechanisms by which these derivatives exert their biological effects.

  • In Vivo Efficacy and Safety Profiling: Advancing promising lead compounds into preclinical and clinical studies to evaluate their therapeutic potential in relevant disease models.

References

  • Guo, T., et al. (2025). Design, synthesis and biological evaluation of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole derivatives as AcrB inhibitors with potent antibiofilm effect for reversing bacterial multidrug resistance.
  • Chakraborty, S., & Panda, P. (2021). A Comprehensive Overview of the Synthesis of Tetrahydrocarbazoles and its Biological Properties. Mini-Reviews in Organic Chemistry, 18(6), 709-718.
  • Synthesis and evaluation of 2,3,4,9-tetrahydro-1H-carbazole derivatives as selective acetylcholinesterase inhibitors. Indian Journal of Pharmaceutical Sciences, 83(5), 943-951.
  • Synthesis of 9-substituted 2,3,4,9-tetrahydro-1H-carbazole derivatives and evaluation of their anti-prion activity in TSE-infected cells. Bioorganic & Medicinal Chemistry, 21(13), 3715-3724.
  • El-Malah, A. A., et al. (2014). Synthesis of Novel 1-Substituted and 1,9-Disubstituted-1,2,3,4-tetrahydro-9H-Carbazole Derivatives as Potential Anticancer Agents. Molecules, 19(7), 9448-9461.
  • Synthesis and evaluation of 2,3,4,9-tetrahydro-1H-carbazole derivatives as selective acetylcholinesterase inhibitors: Potential.
  • Cross-validation of in vitro and in vivo results for 2-((6-phenyl-2,3,4,9-tetrahydro-1H-carbazol-1-yl)amino)ethanol. BenchChem.
  • Design, synthesis, in vivo and in vitro studies of 1,2,3,4-tetrahydro-9H-carbazole derivatives, highly selective and potent butyrylcholinesterase inhibitors. Molecular Diversity, 24(1), 211-223.
  • Murugavel, S., et al. (2008). 2,3,4,9-Tetrahydro-1H-carbazole. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2408.
  • Tetrahydrocarbazole. Wikipedia.
  • Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim (BF4)] ionic liquid in methanol.
  • 2,3,4,9-Tetrahydro-1H-carbazole.
  • 2,3,4,9-TETRAHYDRO-1H-CARBAZOLE. precisionFDA.
  • 3,3-Dimethyl-2,3,4,9-tetrahydro-1h-carbazole. Moldb.
  • MICROWAVE ASSISTED SYNTHESIS AND In-Vitro FREE RADICAL SCAVENGING ACTIVITY OF 1,2,3,4-TETRAHYDRO CARBAZOLE AND ITS OTHER DERIVATIVES. Indo American Journal of Pharmaceutical Research, 5(08), 3123-3129.
  • 1H-Carbazole, 2,3,4,9-tetrahydro-. NIST WebBook.
  • Design, synthesis, in vivo and in vitro studies of 1,2,3,4-tetrahydro-9H-carbazole derivatives, highly selective and potent butyrylcholinesterase inhibitors.

Sources

Exploratory

Advanced Technical Guide: gem-Dimethyl Substituted Tetrahydrocarbazoles

Synthesis, Reactivity, and Pharmacological Applications Executive Summary The 1,2,3,4-tetrahydrocarbazole (THC) scaffold represents a privileged pharmacophore in medicinal chemistry, serving as a rigidified analogue of t...

Author: BenchChem Technical Support Team. Date: February 2026

Synthesis, Reactivity, and Pharmacological Applications

Executive Summary

The 1,2,3,4-tetrahydrocarbazole (THC) scaffold represents a privileged pharmacophore in medicinal chemistry, serving as a rigidified analogue of tryptamine and a precursor to fully aromatic carbazoles.[1] However, the introduction of gem-dimethyl substituents (two methyl groups on a single carbon) profoundly alters the physicochemical and synthetic profile of these molecules. This guide provides a technical deep-dive into gem-dimethyl substituted tetrahydrocarbazoles , focusing on the "Thorpe-Ingold" effect on cyclization, the regiochemical challenges in their synthesis, and their unique resistance to oxidative aromatization—a feature that distinguishes them from their unsubstituted counterparts.

Target Audience: Medicinal Chemists, Process Chemists, and Pharmacologists.

Structural & Synthetic Architectures[2]

The core challenge in synthesizing gem-dimethyl THCs lies in controlling regioselectivity during the ring-closure event. The presence of a quaternary carbon introduces steric bulk that can either accelerate reaction rates (via the gem-dimethyl effect) or hinder the formation of specific isomers.

The Fischer Indole Synthesis (FIS) Paradigm

The most robust route remains the Fischer Indole Synthesis. When reacting phenylhydrazine with 3,3-dimethylcyclohexanone , two isomeric enolizable positions exist, leading to divergent pathways.

  • Pathway A (Kinetic): Enolization towards the less substituted carbon (C-2) leads to 1,1-dimethyl-1,2,3,4-tetrahydrocarbazole .

  • Pathway B (Thermodynamic): Enolization towards the more substituted carbon (C-6) is sterically disfavored but leads to 3,3-dimethyl-1,2,3,4-tetrahydrocarbazole .

Mechanistic Causality: The reaction proceeds through a [3,3]-sigmatropic rearrangement of the ene-hydrazine intermediate.[2] The gem-dimethyl group at the 3-position of the ketone creates significant steric clash in the transition state for the formation of the "Pathway B" ene-hydrazine. Consequently, acidic conditions that favor kinetic control (e.g., glacial acetic acid) predominantly yield the 1,1-dimethyl isomer or mixtures, whereas thermodynamic equilibration is difficult to achieve without decomposition.

Visualization: Mechanistic Pathway

The following diagram illustrates the bifurcation in the Fischer Indole Synthesis using 3,3-dimethylcyclohexanone.

FischerIndole Start Phenylhydrazine + 3,3-Dimethylcyclohexanone Hydrazone Arylhydrazone Intermediate Start->Hydrazone Condensation Enamine_Kinetic Kinetic Enamine (Less Steric) Hydrazone->Enamine_Kinetic Fast Enamine_Thermo Thermodynamic Enamine (Steric Clash) Hydrazone->Enamine_Thermo Slow Sigmatropic [3,3]-Sigmatropic Rearrangement Enamine_Kinetic->Sigmatropic Enamine_Thermo->Sigmatropic Product_1 1,1-Dimethyl-THC (Major Product) Sigmatropic->Product_1 Cyclization (-NH3) Product_3 3,3-Dimethyl-THC (Minor Product) Sigmatropic->Product_3 Cyclization (-NH3)

Caption: Divergent mechanistic pathways in the Fischer Indole Synthesis of dimethyl-substituted tetrahydrocarbazoles.

Reactivity: The Aromatization Blockade

A critical distinction for gem-dimethyl THCs is their behavior under oxidative conditions. Standard THCs (e.g., 1,2,3,4-tetrahydrocarbazole) are easily aromatized to carbazoles using reagents like DDQ, Chloranil, or Pd/C.

The Blockade Effect: If the gem-dimethyl group is located at C-1, C-2, C-3, or C-4 , the molecule possesses a quaternary carbon within the ring that cannot form a double bond.

  • Consequence: Full aromatization to a planar carbazole system is impossible without breaking a C-C bond (dealkylation) or migrating a methyl group (Wagner-Meerwein rearrangement).

  • Experimental Outcome: Attempting to dehydrogenate 1,1-dimethyl-THC with Pd/C at high temperatures often results in dealkylation (yielding 1-methylcarbazole or carbazole) rather than the retention of the gem-dimethyl motif. This makes the gem-dimethyl THC a "metabolically locked" scaffold, resistant to the cytochrome P450-mediated aromatization that often leads to toxic metabolites in other drug classes.

Pharmacological Landscape

The gem-dimethyl group is often employed in drug design to exploit the Thorpe-Ingold Effect , which restricts conformational freedom and pre-organizes the molecule for receptor binding.

Comparative Biological Activity

The table below summarizes key therapeutic areas where THC derivatives have shown efficacy, highlighting the potential role of substitution.

Therapeutic AreaTarget MechanismRole of THC Scaffoldgem-Dimethyl Advantage
Alzheimer's Butyrylcholinesterase (BChE) InhibitionHydrophobic core fits the active site gorge.Increases lipophilicity (LogP) and blood-brain barrier permeability.
Antiviral SARS-CoV-2 Protease (Mpro)Peptidomimetic backbone.The gem-dimethyl group can lock the bioactive conformation, improving IC50.
Oncology DNA Intercalation / Topoisomerase IIPlanar tricyclic system.Prevents metabolic aromatization, maintaining the "hydro" character essential for specific binding pockets.
Metabolic AMPK Activation (Hypoglycemic)Allosteric modulation.Improved metabolic stability against hepatic oxidation.
Case Study: Dithioate Hybridization

Recent studies have hybridized THCs with dithioate moieties to create potent antitumor agents.[3] The gem-dimethyl variants of these hybrids are currently under investigation to improve the half-life of these compounds, which are otherwise prone to rapid oxidative clearance.

Experimental Protocols

Protocol A: Synthesis of 1,1-Dimethyl-1,2,3,4-tetrahydrocarbazole

Objective: Selective synthesis via Fischer Indole Cyclization.

Reagents:

  • Phenylhydrazine hydrochloride (1.0 eq)[4]

  • 3,3-Dimethylcyclohexanone (1.0 eq)

  • Glacial Acetic Acid (Solvent/Catalyst)

Workflow:

  • Condensation: Dissolve phenylhydrazine HCl (14.5 g, 0.1 mol) and 3,3-dimethylcyclohexanone (12.6 g, 0.1 mol) in glacial acetic acid (50 mL).

  • Reflux: Heat the mixture to reflux (118°C) with vigorous stirring for 2 hours. Note: The reaction color will shift from yellow to dark brown, indicating indole formation.

  • Work-up: Cool the mixture to room temperature. Pour slowly into crushed ice (200 g) with stirring. The product will precipitate as a coarse solid.

  • Purification: Filter the solid and wash exclusively with cold water (to remove acid) and then 50% aqueous ethanol.

  • Crystallization: Recrystallize from methanol.

    • Expected Yield: 60-70%

    • Melting Point: 115-118°C (Verify against literature for specific isomer).

Self-Validating Check:

  • TLC: Run on Silica Gel (Hexane:EtOAc 8:2). The hydrazone intermediate (higher Rf) should be absent.

  • NMR: 1H NMR should show a characteristic singlet for the gem-dimethyl group (approx. 1.1-1.3 ppm) and absence of olefinic protons in the cyclohexane ring.

Protocol B: Evaluation of Oxidative Resistance

Objective: To demonstrate the "Aromatization Blockade."

  • Setup: Dissolve 1,1-dimethyl-THC (500 mg) in p-xylene. Add 10% Pd/C (50 mg).

  • Reaction: Reflux for 12 hours.

  • Analysis: Analyze aliquots via GC-MS.

    • Result: Unlike unsubstituted THC, which converts to carbazole within 2-4 hours, the gem-dimethyl variant will largely remain unchanged or show traces of demethylated carbazole (M-15 or M-30 peaks), confirming the stability of the quaternary center.

References

  • Review of THC Synthesis: "A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles." World Journal of Advanced Research and Reviews, 2022.

  • Fischer Indole Mechanism: "The regioselectivity of the formation of dihydro- and tetrahydrocarbazoles by the Fischer indole synthesis." Canadian Journal of Chemistry, 1982.[5]

  • Gem-Dimethyl Effect in Drugs: "Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry." Journal of Medicinal Chemistry, 2018.

  • Biological Activity (Antitumor): "Synthesis and antitumor activity of tetrahydrocarbazole hybridized with dithioate derivatives." Journal of Enzyme Inhibition and Medicinal Chemistry, 2014.

  • Aromatization Studies: "Dehydrogenation of tetrahydrocarbazoles by chloranil." Journal of the Chemical Society, 1945.
  • Palladium Catalyzed Synthesis: "Indole Synthesis by Pd-Catalyzed Annulation of Ketones with o-Iodoaniline." Organic Syntheses, 2002.[6][7]

Sources

Foundational

Role of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole as a pharmacophore scaffold

Here is an in-depth technical guide on the role of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole as a pharmacophore scaffold. A Privileged Scaffold for Multidrug Resistance Reversal and CNS Targeting Executive Summary The...

Author: BenchChem Technical Support Team. Date: February 2026

Here is an in-depth technical guide on the role of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole as a pharmacophore scaffold.

A Privileged Scaffold for Multidrug Resistance Reversal and CNS Targeting

Executive Summary

The 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole (3,3-DM-THC) scaffold represents a critical structural evolution of the classic tetrahydrocarbazole pharmacophore. While the unsubstituted tetrahydrocarbazole is a well-known "privileged structure" capable of binding diverse receptors (GPCRs, ion channels), the introduction of the gem-dimethyl group at the C3 position introduces unique steric and electronic properties.

This guide analyzes the 3,3-DM-THC scaffold, focusing on its emerging role as an AcrB efflux pump inhibitor for reversing bacterial multidrug resistance (MDR) and its utility in CNS drug design. We provide validated synthetic protocols, structural activity relationships (SAR), and mechanistic insights governed by the Thorpe-Ingold effect.

Structural Chemistry & The Gem-Dimethyl Effect

The pharmacological potency of the 3,3-DM-THC scaffold is driven by two primary structural factors:

  • Conformational Restriction (Thorpe-Ingold Effect): The gem-dimethyl group at the C3 position of the cyclohexene ring creates steric bulk that restricts the conformational flexibility of the ring. Unlike the unsubstituted analog, which oscillates between half-chair conformations, the 3,3-dimethyl variant is energetically biased toward a specific conformation. This reduces the entropic penalty upon binding to a protein target (e.g., the hydrophobic trap of the AcrB transporter).

  • Lipophilicity Modulation: The addition of two methyl groups increases the calculated LogP (cLogP) by approximately 0.5–0.8 units compared to the parent THC. This enhancement is crucial for:

    • BBB Penetration: Essential for Alzheimer’s applications (AChE inhibition).

    • Membrane Insertion: Critical for accessing transmembrane domains of efflux pumps.

Structural Diagram (DOT)

The following diagram illustrates the numbering and the steric influence of the C3-dimethyl group.

structure_analysis cluster_0 Scaffold Architecture cluster_1 Pharmacological Outcome THC Tetrahydrocarbazole Core (THC) C3_Me 3,3-Dimethyl Substitution THC->C3_Me Functionalization Effect Thorpe-Ingold Effect (Conformational Lock) C3_Me->Effect Steric Constraint Binding Reduced Entropic Penalty Effect->Binding Target Hydrophobic Pocket (e.g., AcrB, AChE) Binding->Target High Affinity

Caption: Structural logic flow showing how C3-dimethyl substitution enhances target binding via conformational restriction.

Synthetic Protocol: Regioselective Fischer Indole Synthesis

Synthesizing the specific 3,3-dimethyl isomer requires careful precursor selection to avoid the formation of the 1,1-dimethyl isomer.

The Precursor: 3,3-Dimethylcyclohexanone. The Challenge: The ketone is asymmetric. Enolization can occur at C2 (hindered) or C6 (less hindered). The Solution: Under acidic Fischer Indole conditions, the reaction proceeds kinetically via the less hindered enol/ene-hydrazine (at C6), predominantly yielding the 3,3-dimethyl isomer.

Validated Synthesis Workflow

Reagents:

  • Phenylhydrazine (1.0 equiv)[1]

  • 3,3-Dimethylcyclohexanone (1.1 equiv)

  • Glacial Acetic Acid (Solvent/Catalyst) or H₂SO₄/EtOH

Step-by-Step Protocol:

  • Hydrazone Formation:

    • Dissolve 3,3-dimethylcyclohexanone (10 mmol) in glacial acetic acid (20 mL).

    • Add phenylhydrazine (10 mmol) dropwise at 0°C.

    • Stir for 30 minutes at room temperature. Checkpoint: TLC should show disappearance of hydrazine.

  • Cyclization (Fischer Rearrangement):

    • Heat the mixture to reflux (118°C) for 2–4 hours.

    • Mechanism:[2][3][4] The [3,3]-sigmatropic rearrangement occurs preferentially at the less substituted alpha-carbon (C6 of the ketone), placing the dimethyl group at the C3 position of the resulting tetrahydrocarbazole.

  • Workup & Purification:

    • Cool to room temperature and pour into crushed ice/water (100 mL).

    • The crude solid precipitates. Filter and wash with water.

    • Purification: Recrystallize from Ethanol/Water (9:1) to remove trace 1,1-isomer.

Yield Expectation: 75–85% Characterization:

  • ¹H NMR (CDCl₃): Look for the gem-dimethyl singlet at ~1.05 ppm. The C4 methylene protons (adjacent to dimethyl) will appear as a singlet or tightly coupled doublet, distinct from the multiplets of the unsubstituted ring.

synthesis_flow Start Reagents: 3,3-Dimethylcyclohexanone + Phenylhydrazine Step1 Hydrazone Formation (Acidic Media) Start->Step1 Branch Regioselectivity Control Step1->Branch PathA Attack at C2 (Sterically Hindered) Branch->PathA Minor PathB Attack at C6 (Kinetically Favored) Branch->PathB Major 1,1-dimethyl isomer 1,1-dimethyl isomer PathA->1,1-dimethyl isomer Product 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole (Major Product) PathB->Product

Caption: Regioselective pathway favoring the 3,3-dimethyl isomer via reaction at the less hindered C6 ketone position.

Pharmacological Applications[5][6][7]
A. Reversal of Multidrug Resistance (AcrB Inhibition)

Recent studies (Guo et al., 2025) identify 3,3-DM-THC derivatives as potent inhibitors of the AcrB efflux pump in Gram-negative bacteria (E. coli, K. pneumoniae).

  • Mechanism: The scaffold binds to the hydrophobic trap of the AcrB transporter, preventing the extrusion of antibiotics (like ciprofloxacin).

  • Data Summary:

Compound VariantTarget StrainActivity (MIC Reduction)Mechanism
3,3-DM-THC (Core)E. coli (MDR)2-foldWeak binding
N-benzyl-3,3-DM-THCE. coli (MDR)8-foldHydrophobic interaction
Amide-linked 3,3-DM-THCK. pneumoniae>16-foldCompetitive Inhibition
B. CNS Activity (Alzheimer's & Neuroprotection)

The scaffold serves as a bioisostere for tacrine-like AChE inhibitors.

  • Advantage: The 3,3-dimethyl group blocks metabolic oxidation at the C3 position (a common metabolic soft spot in standard tetrahydrocarbazoles), extending half-life (

    
    ).
    
  • Binding Mode: The scaffold intercalates into the peripheral anionic site (PAS) of Acetylcholinesterase (AChE).

Experimental Protocols: Bioactivity Validation

To validate the scaffold's efficacy as an efflux pump inhibitor (EPI), use the Checkerboard Assay .

Protocol: Synergistic Antibiotic Potentiation

  • Preparation:

    • Prepare a stock solution of 3,3-DM-THC derivative in DMSO (10 mg/mL).

    • Use a tester strain: E. coli AG100 (wild type) and AG100A (AcrAB-deficient) for control.

  • Plate Setup (96-well):

    • X-axis: Serial dilution of Antibiotic (e.g., Ciprofloxacin) (0.015 – 128 μg/mL).

    • Y-axis: Serial dilution of 3,3-DM-THC Scaffold (Concentration fixed or varied).

  • Inoculation:

    • Add bacterial suspension (

      
       CFU/mL) to all wells.
      
    • Incubate at 37°C for 18–24 hours.

  • Readout:

    • Measure OD600.

    • Calculate FICI (Fractional Inhibitory Concentration Index) :

      
      
      
    • Interpretation: FICI ≤ 0.5 indicates Synergy (Successful Efflux Inhibition).

References
  • Guo, T., et al. (2025). "Design, synthesis and biological evaluation of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole derivatives as AcrB inhibitors with potent antibiofilm effect."[5] ResearchGate.[5]

  • Chakraborty, S., & Panda, P. (2021). "A Comprehensive Overview of the Synthesis of Tetrahydrocarbazoles and its Biological Properties."[6] Mini-Reviews in Organic Chemistry.

  • Jung, M. E., & Piizzi, G. (2005). "Gem-disubstituent effect: theoretical basis and synthetic applications." Chemical Reviews.

  • Robinson, B. "The Fischer Indole Synthesis." John Wiley & Sons.[7] (Classic Text regarding regioselectivity of 3-substituted ketones).

Sources

Protocols & Analytical Methods

Method

HPLC method development for detection of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole

Executive Summary This application note details the method development strategy and validated protocol for the High-Performance Liquid Chromatography (HPLC) analysis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole (CAS:...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the method development strategy and validated protocol for the High-Performance Liquid Chromatography (HPLC) analysis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole (CAS: 25365-96-2).

This molecule is a critical heterocyclic building block, often utilized as an intermediate in the synthesis of antiviral therapeutics (e.g., Umifenovir analogs) and 5-HT3 antagonists. Its structural combination of a lipophilic indole core and a gem-dimethyl substituted cyclohexane ring presents specific analytical challenges, primarily regarding solubility , hydrophobic retention , and peak tailing .

This guide moves beyond simple "recipes" to explain the physicochemical causality behind every parameter, ensuring the method is robust, transferable, and self-validating.

Analyte Profiling & Mechanistic Insight

Successful method development begins with understanding the molecule. We do not guess; we engineer the separation based on these properties.

PropertyValue / CharacteristicChromatographic Implication
Structure Indole fused with 3,3-dimethylcyclohexaneHigh hydrophobicity; requires high elution strength (high % Organic).
LogP (Est.) ~4.0 - 4.2 Significantly more lipophilic than parent tetrahydrocarbazole (LogP ~3.3). Expect long retention times on C18 unless gradients are aggressive.
pKa ~17 (Indole NH) Effectively neutral at pH 2–8. pH control is not needed for analyte ionization but is critical to suppress silanol activity on the column stationary phase.
Chromophore Indole RingStrong UV absorption at 220–225 nm (B-band) and 280–290 nm (characteristic).
Solubility Low in water; High in ACN/MeOHCritical: Diluent must match the mobile phase organic content to prevent precipitation inside the injector.
Visualization: Method Development Decision Tree

The following logic flow illustrates the scientific rationale used to select the final conditions.

MethodDevelopment Start Analyte: 3,3-dimethyl-THC Hydrophobicity LogP > 4.0 (High Lipophilicity) Start->Hydrophobicity Basicity Indole NH (Weak Acid) Non-basic, but H-bond donor Start->Basicity Detection Detection: 224 nm (Quant) / 280 nm (ID) Start->Detection ColumnSelect Column Selection: C18 (L1) High Carbon Load Hydrophobicity->ColumnSelect MobilePhase Mobile Phase: High % Organic Required Hydrophobicity->MobilePhase FinalMethod Final Protocol: Gradient Elution ColumnSelect->FinalMethod MobilePhase->FinalMethod TailingControl Tailing Control: Acidic Modifier (Formic/Phosphoric) Basicity->TailingControl TailingControl->FinalMethod Detection->FinalMethod

Figure 1: Decision matrix for selecting chromatographic parameters based on analyte physicochemical properties.

Detailed Experimental Protocols

Protocol A: Preparation of Standards

Objective: To create a stable, accurate calibration standard without precipitation errors.

Reagents:

  • Acetonitrile (ACN), HPLC Grade.

  • Water, HPLC Grade (Milli-Q or equivalent).

  • 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole Reference Standard (Purity >98%).

Procedure:

  • Stock Solution (1.0 mg/mL):

    • Weigh 10.0 mg of the standard into a 10 mL volumetric flask.

    • Crucial Step: Do not add water yet. Dissolve completely in 100% Acetonitrile . Sonicate for 5 minutes. The gem-dimethyl group makes this molecule very hydrophobic; initial water contact will cause it to "ball up" and dissolve poorly.

    • Make up to volume with Acetonitrile.

  • Working Standard (50 µg/mL):

    • Transfer 500 µL of Stock Solution into a 10 mL volumetric flask.

    • Dilute to volume with Diluent (Acetonitrile:Water 80:20 v/v).

    • Note: We keep the organic content high (80%) in the diluent to match the initial gradient conditions and prevent peak distortion.

Protocol B: Chromatographic Conditions (The Method)

Objective: To separate the analyte from potential synthesis impurities (e.g., phenylhydrazine, 3,3-dimethylcyclohexanone).

ParameterSettingRationale
Column C18 (L1) , 150 x 4.6 mm, 3.5 µm or 5 µm. (Rec: Agilent Zorbax Eclipse Plus or Waters XBridge)High carbon load required for retention. End-capping is essential to minimize silanol interactions with the indole ring.
Mobile Phase A 0.1% Formic Acid in WaterAcidic pH (~2.7) suppresses silanol ionization on the silica support, sharpening the peak.
Mobile Phase B Acetonitrile (100%)ACN provides lower backpressure than Methanol, allowing higher flow rates for this lipophilic compound.
Flow Rate 1.0 mL/minStandard flow for 4.6mm ID columns.
Column Temp 30°CControls viscosity and ensures retention time reproducibility.
Injection Vol 10 µLStandard volume. Ensure needle wash is 100% ACN to prevent carryover.
Detection UV 224 nm (Primary) UV 280 nm (Secondary)224 nm offers max sensitivity (ε max). 280 nm is specific to the indole class and useful for purity checks.

Gradient Program: The high LogP (~4.1) dictates a high organic finish to elute the compound.

Time (min)% Mobile Phase A% Mobile Phase BComment
0.05050Initial hold to focus peak.
2.05050Isocratic hold.
12.0595Linear ramp to elute lipophilic analyte.
15.0595Wash column (remove dimers/oligomers).
15.15050Return to initial.
20.05050Re-equilibration (Critical).

System Suitability & Validation Criteria

Trustworthiness: A method is only as good as its validation. Before running samples, the system must pass these "Self-Validating" checks.

Acceptance Criteria
  • Retention Time (RT): The analyte should elute between 8.0 – 11.0 min (in the gradient window).

  • Tailing Factor (T): NMT 1.5 .

    • Why? Indole nitrogens can hydrogen bond with residual silanols. If T > 1.5, the column is likely active (old) or the mobile phase pH is too neutral.

  • Theoretical Plates (N): > 5,000 (for a 150mm column).

  • Precision (RSD): < 2.0% for 5 replicate injections of the Working Standard.

Visualization: System Workflow & Logic

This diagram illustrates the flow of the HPLC system and the critical control points for this specific analysis.

HPLC_Workflow Solvent Mobile Phase (0.1% Formic Acid / ACN) Pump Gradient Pump (Ramp 50-95% B) Solvent->Pump Flow 1.0 mL/min Injector Injector (Sample in 80% ACN) Pump->Injector Column C18 Column (Hydrophobic Interaction) Injector->Column Analyte Binding Detector DAD Detector (224 nm / 280 nm) Column->Detector Elution @ ~90% B Data Data System (Calc: Tailing, RSD) Detector->Data Signal

Figure 2: HPLC System flow path highlighting critical control points for lipophilic carbazole analysis.

Troubleshooting & Optimization

Expertise: Common issues encountered with tetrahydrocarbazoles and their solutions.

IssueProbable CauseCorrective Action
Peak Tailing (> 1.5) Silanol interaction with Indole NH.Ensure Mobile Phase A pH is acidic (< 3.0). Switch to a highly end-capped column (e.g., Zorbax Eclipse Plus).
Split Peak / Fronting Solvent mismatch.The sample diluent (80% ACN) is stronger than the initial gradient (50% ACN). Fix: Reduce injection volume to 5 µL or adjust initial gradient to 60% B.
Carryover Analyte sticking to needle/seal.The molecule is sticky. Ensure the needle wash solution is 100% Acetonitrile or MeOH, not water.
Retention Time Drift Temperature fluctuation.Carbazole retention is temperature sensitive. Ensure column oven is stable at 30°C ± 0.5°C.
Extra Peaks Oxidation.Tetrahydrocarbazoles can oxidize to carbazoles or peroxides. Prepare fresh standards daily and protect from light (amber glassware).

References

  • SIELC Technologies. (2018). Separation of 1,2,3,4-Tetrahydrocarbazole on Newcrom R1 HPLC column. Retrieved from [Link]

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 929130, 1,2,3,9-Tetrahydro-4H-carbazol-4-one. Retrieved from [Link]

  • International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

Application

Preparation of Starting Materials for the Synthesis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole: A Detailed Guide

Abstract This comprehensive application note provides a detailed guide for the preparation of the essential starting materials required for the synthesis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole. This carbazole de...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This comprehensive application note provides a detailed guide for the preparation of the essential starting materials required for the synthesis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole. This carbazole derivative is a significant structural motif in medicinal chemistry and drug discovery. The primary synthetic route detailed herein is the well-established Fischer indole synthesis. This guide will focus on the robust preparation of the key precursor, 5,5-dimethylcyclohexane-1,3-dione (dimedone), and its subsequent condensation with phenylhydrazine. We will delve into the mechanistic underpinnings of these reactions, provide step-by-step protocols, and present data in a clear, accessible format for researchers, scientists, and professionals in drug development.

Introduction: The Significance of the Tetrahydrocarbazole Scaffold

The tetrahydrocarbazole core is a privileged scaffold in medicinal chemistry, forming the structural backbone of numerous natural products and synthetic molecules with a wide array of biological activities.[1][2][3] 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole, in particular, serves as a crucial intermediate in the synthesis of more complex, biologically active compounds. The Fischer indole synthesis is a classic and versatile method for constructing the indole ring system, which is central to the carbazole structure.[4] This method involves the acid-catalyzed reaction of a phenylhydrazine with a ketone or aldehyde.

This guide will systematically outline the preparation of the necessary precursors for the Fischer indole synthesis of our target molecule, ensuring a reliable and efficient synthetic workflow.

Synthetic Strategy: A Two-Step Approach

The synthesis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole is efficiently achieved through a two-step process, beginning with the preparation of 5,5-dimethylcyclohexane-1,3-dione (dimedone).

Synthesis_Workflow cluster_0 Step 1: Dimedone Synthesis cluster_1 Step 2: Fischer Indole Synthesis Mesityl Oxide Mesityl Oxide Michael Addition Michael Addition Mesityl Oxide->Michael Addition Sodium Ethoxide Diethyl Malonate Diethyl Malonate Diethyl Malonate->Michael Addition Dimedone Dimedone Dimedone_input Dimedone Dimedone->Dimedone_input Dieckmann Cyclization Dieckmann Cyclization Michael Addition->Dieckmann Cyclization Intramolecular Hydrolysis & Decarboxylation Hydrolysis & Decarboxylation Dieckmann Cyclization->Hydrolysis & Decarboxylation KOH, H+ Hydrolysis & Decarboxylation->Dimedone Phenylhydrazine Phenylhydrazine Condensation Condensation Phenylhydrazine->Condensation Acid Catalyst (e.g., Acetic Acid) Target_Molecule 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole Phenylhydrazone Intermediate Phenylhydrazone Intermediate Condensation->Phenylhydrazone Intermediate [3,3]-Sigmatropic Rearrangement [3,3]-Sigmatropic Rearrangement Phenylhydrazone Intermediate->[3,3]-Sigmatropic Rearrangement Rearomatization & Cyclization Rearomatization & Cyclization [3,3]-Sigmatropic Rearrangement->Rearomatization & Cyclization Rearomatization & Cyclization->Target_Molecule

Caption: Overall synthetic workflow.

The first step involves the synthesis of dimedone from readily available starting materials, mesityl oxide and diethyl malonate. The second step is the Fischer indole synthesis, where dimedone is reacted with phenylhydrazine to form the target tetrahydrocarbazole.

Preparation of 5,5-Dimethylcyclohexane-1,3-dione (Dimedone)

Dimedone is a cyclic β-diketone that serves as the ketone component in our Fischer indole synthesis. Its preparation is a classic example of a tandem Michael addition and Dieckmann cyclization.[5][6]

Mechanism of Dimedone Synthesis

The synthesis of dimedone from diethyl malonate and mesityl oxide is a multi-step process initiated by a base-catalyzed Michael addition.[7][8] This is followed by an intramolecular Dieckmann condensation to form the six-membered ring. The subsequent hydrolysis and decarboxylation of the resulting ester yields dimedone.

Dimedone_Mechanism Diethyl_Malonate Diethyl Malonate CH₂(COOEt)₂ Enolate Malonate Enolate ⁻CH(COOEt)₂ Diethyl_Malonate->Enolate Deprotonation Base NaOEt Michael_Adduct Michael Adduct (CH₃)₂C(CH(COOEt)₂)CH₂COCH₃ Enolate->Michael_Adduct Michael Addition Mesityl_Oxide Mesityl Oxide (CH₃)₂C=CHCOCH₃ Cyclized_Intermediate Cyclized Intermediate Michael_Adduct->Cyclized_Intermediate Intramolecular Dieckmann Cyclization Dimedone_Ester Dimedone Ester Intermediate Cyclized_Intermediate->Dimedone_Ester Tautomerization Dimedone Dimedone C₈H₁₂O₂ Dimedone_Ester->Dimedone Hydrolysis & Decarboxylation

Caption: Mechanism of Dimedone Synthesis.

Experimental Protocol for Dimedone Synthesis

This protocol is adapted from established literature procedures.[7][9]

Materials and Reagents:

ReagentMolar Mass ( g/mol )QuantityMoles
Sodium22.992.3 g0.1
Absolute Ethanol46.0740 mL-
Diethyl malonate160.1717.0 g (16.1 mL)0.106
Mesityl oxide98.1410.0 g (11.7 mL)0.102
Potassium hydroxide56.1112.5 g0.223
Hydrochloric acid36.46As needed-
Decolorizing charcoal-~1.5 g-

Procedure:

  • Preparation of Sodium Ethoxide: In a 250 mL round-bottom flask equipped with a reflux condenser and a dropping funnel, add 40 mL of absolute ethanol. Carefully add 2.3 g of clean sodium metal in small portions through the condenser to control the exothermic reaction. Allow the sodium to dissolve completely to form a solution of sodium ethoxide.

  • Michael Addition and Cyclization: To the freshly prepared sodium ethoxide solution, add 17.0 g of diethyl malonate. Slowly add 10.0 g of mesityl oxide through the dropping funnel while stirring. After the addition is complete, heat the mixture to reflux for 2 hours.

  • Hydrolysis: Prepare a solution of 12.5 g of potassium hydroxide in 57.5 mL of water. Add this solution to the reaction mixture and continue to reflux with stirring for an additional 6 hours to facilitate ester hydrolysis.

  • Work-up and Decarboxylation: After cooling, make the hot mixture just acidic to litmus paper with dilute hydrochloric acid. Distill off the ethanol.

  • Purification: To the remaining aqueous solution, add approximately 1.5 g of decolorizing charcoal and boil for a few minutes. Filter the hot solution.[9] Neutralize the filtrate with dilute hydrochloric acid and boil again with fresh charcoal if necessary. Finally, make the hot, clear filtrate distinctly acidic to methyl orange with dilute hydrochloric acid.

  • Crystallization and Isolation: Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization of dimedone. Collect the crystals by vacuum filtration, wash with a small amount of cold water, and dry. The expected yield is in the range of 70-75%. The melting point of pure dimedone is 147-150 °C.[8][10]

Preparation of Phenylhydrazine Starting Material

Phenylhydrazine is commercially available but can also be prepared in the laboratory. It is a toxic and light-sensitive compound and should be handled with appropriate safety precautions in a well-ventilated fume hood.[11]

Preparation of Phenylhydrazine from Aniline

Phenylhydrazine can be synthesized from aniline via diazotization followed by reduction.[11]

Procedure Outline:

  • Aniline is treated with sodium nitrite in the presence of hydrochloric acid at low temperatures (0-5 °C) to form a benzenediazonium chloride solution.

  • This diazonium salt is then reduced using a solution of sodium sulfite.

  • The resulting phenylhydrazine is liberated from its salt by the addition of a base, such as sodium hydroxide, and then extracted with an organic solvent like benzene.[12]

  • The final product is purified by distillation under reduced pressure.

Note: Due to the hazardous nature of the reagents and intermediates, it is often more practical for research laboratories to purchase high-purity phenylhydrazine from a commercial supplier.

Synthesis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole via Fischer Indole Synthesis

The Fischer indole synthesis is the cornerstone for the construction of the desired tetrahydrocarbazole. It involves the reaction of phenylhydrazine with dimedone in the presence of an acid catalyst.[1][4]

Mechanism of the Fischer Indole Synthesis

The reaction proceeds through the formation of a phenylhydrazone intermediate, which then undergoes a[7][7]-sigmatropic rearrangement (a Claisen-type rearrangement) under acidic conditions. This is followed by the loss of ammonia and subsequent cyclization and rearomatization to form the stable indole ring.

Fischer_Indole_Mechanism Start Phenylhydrazine + Dimedone Phenylhydrazone Formation of Phenylhydrazone Start->Phenylhydrazone Acid Catalyst Enehydrazine Tautomerization to Enehydrazine Phenylhydrazone->Enehydrazine Rearrangement [3,3]-Sigmatropic Rearrangement Enehydrazine->Rearrangement Intermediate_1 Dienone-imine Intermediate Rearrangement->Intermediate_1 Rearomatization Rearomatization Intermediate_1->Rearomatization Intermediate_2 Amino-ketone Intermediate Rearomatization->Intermediate_2 Cyclization Intramolecular Cyclization Intermediate_2->Cyclization Intermediate_3 Carbinolamine Intermediate Cyclization->Intermediate_3 Elimination Elimination of Ammonia Intermediate_3->Elimination Product 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole Elimination->Product

Caption: Fischer Indole Synthesis Mechanism.

Experimental Protocol for 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole Synthesis

This generalized protocol is based on standard procedures for the Fischer indole synthesis of tetrahydrocarbazoles.[13][14]

Materials and Reagents:

ReagentMolar Mass ( g/mol )QuantityMoles
Dimedone140.181.40 g0.01
Phenylhydrazine108.141.08 g (1.0 mL)0.01
Glacial Acetic Acid60.0520 mL-
Ethanol46.07For recrystallization-

Procedure:

  • Reaction Setup: In a 100 mL round-bottom flask, dissolve 1.40 g of dimedone in 20 mL of glacial acetic acid.

  • Addition of Phenylhydrazine: To this solution, add 1.08 g of phenylhydrazine.

  • Reaction: Heat the reaction mixture to reflux for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing ice-cold water with stirring.

  • Isolation and Purification: The crude product will precipitate out of the solution. Collect the solid by vacuum filtration and wash it thoroughly with water to remove any residual acetic acid. The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole.

Conclusion

This application note has provided a detailed and practical guide for the preparation of the starting materials necessary for the synthesis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole. By following the robust protocols for the synthesis of dimedone and its subsequent conversion via the Fischer indole synthesis, researchers can reliably obtain this valuable chemical intermediate. The mechanistic insights and structured protocols presented herein are intended to empower scientists in the field of medicinal chemistry and drug development to efficiently access this important class of compounds.

References

  • Scribd. (n.d.). Synthesis of Dimedone via Robinson Annulation. Retrieved from [Link]

  • Wikipedia. (2023, May 11). Dimedone. Retrieved from [Link]

  • Zubrick, J. W. (n.d.). Chemistry 3719L – Weeks 11-12 Michael reaction – Synthesis of Dimedone. Retrieved from [Link]

  • Smith, A. M., & Jones, C. D. (2023). Updating Dimedone: The Humble Hero of the Organic Laboratory. Journal of Chemical Education, 100(8), 3045-3050. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 5,5-dimethyl-1,3-cyclohexanedione. Retrieved from [Link]

  • ERIC. (2023). Updating Dimedone: The Humble Hero of the Organic Laboratory. Retrieved from [Link]

  • StudyCorgi. (2025, February 13). Synthesis of 5,5-Dimethylcyclohexane-1,3-Dione. Retrieved from [Link]

  • World Journal of Advanced Research and Reviews. (2022). A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. Retrieved from [Link]

  • ACG Publications. (2013). Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim(BF4)] ionic liquid in methanol. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 1,2,3,4-tetrahydrocarbazole. Retrieved from [Link]

  • SYNLETT. (2005). An Efficient and General Synthesis of Indolo[2,3-a]carbazoles Using the Fischer Indole Synthesis. Retrieved from [Link]

  • National Center for Biotechnology Information. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Retrieved from [Link]

  • Scholars Research Library. (n.d.). Synthesis of tetraketones from 5,5-dimethylcyclohexane-1,3-dione and arylaldehydes in water in presence of sodium bicarbonate. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Recent approaches to the synthesis of tetrahydrocarbazoles. Retrieved from [Link]

  • Arkivoc. (n.d.). Synthesis of New Precursors for the Carbazole Alkaloids. Retrieved from [Link]

  • Oklahoma Academy of Science. (n.d.). Synthesis of 1,2,3,4-Tetrahydrocarbazoles with Large Group - Aromatization to Carbazoles. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 2,3,4,9-Tetrahydro-1H-carbazole. Retrieved from [Link]

  • MDPI. (n.d.). Synthesis of Novel 1-Substituted and 1,9-Disubstituted-1,2,3,4-tetrahydro-9H-Carbazole Derivatives as Potential Anticancer Agents. Retrieved from [Link]

  • International Journal of Current Research in Chemistry and Pharmaceutical Sciences. (n.d.). Boron sulfonic acid was applied as an efficient heterogeneous and reusable catalyst for the synthesis of 2H-indazolo[1,2-b] phthalazine-trione derivatives. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Phenylhydrazine. Retrieved from [Link]

  • ResearchGate. (n.d.). Three-component reaction of dimedone, phthalhydrazide, and aromatic aldehydes. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis and fungicidal activity of phenylhydrazone derivatives containing two carbonic acid ester groups. Retrieved from [Link]

  • Wikipedia. (n.d.). Phenylhydrazine. Retrieved from [Link]

  • Google Patents. (n.d.). Method for synthesizing tetrahydrocarbazoles compound.
  • ResearchGate. (2022). A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting catalyst deactivation in 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole production

Topic: 3,3-Dimethyl-2,3,4,9-Tetrahydro-1H-Carbazole Production Executive Summary The synthesis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole (a critical intermediate for Ramatroban and GPR44 antagonists) relies heavily...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 3,3-Dimethyl-2,3,4,9-Tetrahydro-1H-Carbazole Production

Executive Summary

The synthesis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole (a critical intermediate for Ramatroban and GPR44 antagonists) relies heavily on the Fischer Indole Synthesis.[1][2] While robust, this pathway is notorious for rapid catalyst deactivation caused by the stoichiometric release of ammonia (


) and water (

), alongside the formation of oligomeric tars.

This guide moves beyond basic "add more catalyst" advice. We analyze the mechanistic root causes of deactivation in both homogeneous (Lewis/Brønsted acid) and heterogeneous (Zeolite/Solid acid) systems and provide self-validating recovery protocols.

Part 1: The Mechanics of Deactivation

To troubleshoot effectively, you must distinguish between reversible inhibition and irreversible deactivation .[1]

The "Double-Poison" Effect

The Fischer Indole mechanism is unique because the reaction generates its own poisons.

  • Ammonia Neutralization: The cyclization step releases

    
     (1 equivalent per mole of product). 
    
    
    
    is a strong base that instantly neutralizes Brønsted acid sites (
    
    
    ) or coordinates tightly to Lewis acid centers (
    
    
    ), rendering them inactive.
  • Hydrolytic Degradation: The condensation step releases

    
    . In Lewis acid systems (e.g., 
    
    
    
    ), water competes with the hydrazone for coordination sites or hydrolyzes the catalyst into inactive hydroxy species.
  • Fouling (Coking): Phenylhydrazines are unstable.[1] Oxidative dimerization creates heavy "tars" (red/brown viscous oils) that physically coat solid catalyst surfaces or encapsulate active sites.[1]

Visualizing the Failure Pathways

The following diagram maps the kinetic competition between product formation and catalyst death.

Deactivation_Mechanism Reactants Phenylhydrazine + 4,4-Dimethylcyclohexanone Hydrazone Hydrazone Intermediate Reactants->Hydrazone - H2O Tars Polymeric Tars (Coke) Reactants->Tars Oxidation/ Oligomerization Indole Target Carbazole (Product) Hydrazone->Indole Cyclization (- NH3) Catalyst Active Acid Catalyst (H+ / LA) Catalyst->Hydrazone Activates Ammonia Ammonia (NH3) (Byproduct) Ammonia->Catalyst Neutralization (Reversible) Water Water (H2O) (Byproduct) Water->Catalyst Hydrolysis/Competition Tars->Catalyst Pore Blockage (Irreversible)

Figure 1: Mechanistic pathway showing how byproducts (


, 

) and side-products (Tars) attack the active catalyst.[1]
Part 2: Troubleshooting Guide (Q&A Format)
Scenario A: Homogeneous Catalysis (

,

, Acetic Acid)
[1]

Q1: My reaction starts fast but stalls at 60% conversion. Adding more heat doesn't help. Why? Diagnosis: You are likely experiencing Product Inhibition via Ammonia.[1]

  • The Science: As the concentration of

    
     rises, it saturates the acid catalyst.[1] In 
    
    
    
    systems, ammonium complexes (e.g.,
    
    
    ) form, which are catalytically dead for this reaction.[1]
  • The Fix:

    • Solvent Switch: Move to a solvent that precipitates the ammonium salt. If using Acetic Acid, the ammonium acetate remains soluble and buffering. In non-polar solvents (Toluene) with

      
      -TSA, the ammonium tosylate may precipitate, driving equilibrium.[1]
      
    • Nitrogen Sweep: Implement a vigorous

      
       sparge through the reaction mixture to physically strip 
      
      
      
      and
      
      
      as they form.
    • Stoichiometry: Ensure you are using a catalyst load >1.1 equivalents if using a Lewis Acid that binds

      
       irreversibly (1:1 stoichiometry is often required, not catalytic amounts, for 
      
      
      
      ).[1]

Q2: The product is dark red/black and difficult to crystallize. Is the catalyst causing this? Diagnosis: This is Oxidative Degradation of the phenylhydrazine, catalyzed by trace metals or light, leading to tars.[1]

  • The Science: Phenylhydrazine is sensitive to oxidation. Strong mineral acids (

    
    ) can act as oxidants or promote radical polymerization of the hydrazine before it reacts with the ketone.
    
  • The Fix:

    • Order of Addition: Never add phenylhydrazine directly to hot acid. Premix the ketone and hydrazine to form the hydrazone first at low temperature (0–20°C), then add the acid catalyst to the pre-formed hydrazone.

    • Inert Atmosphere: Strictly exclude oxygen.[1]

    • Bisulfite Wash: Wash the crude reaction mixture with saturated Sodium Bisulfite (

      
      ) to reduce colored oxidative impurities before crystallization.
      
Scenario B: Heterogeneous Catalysis (Zeolites, Clays, Ion Exchange Resins) [1]

Q3: We switched to H-Beta Zeolite for a "greener" process, but activity drops to zero after Cycle 2. Can we regenerate it? Diagnosis: Pore Clogging (Coking) .[1] The 3,3-dimethyl-tetrahydrocarbazole molecule is bulky.[1]

  • The Science: If the zeolite pore size is too close to the molecular diameter of the product (~7-9 Å), the product gets trapped inside the cage, preventing reactants from entering.[1] This leads to rapid internal coking.

  • The Fix:

    • Pore Selection: Ensure you are using a large-pore zeolite (e.g., H-Y or H-Beta with low Si/Al ratio) or a mesoporous material (MCM-41).[1] Small pore zeolites (ZSM-5) are unsuitable for carbazoles.

    • Regeneration Protocol: Solvent washing is insufficient for coke. You must burn it off.

      • Step 1: Wash with MeOH to remove soluble organics.

      • Step 2: Calcination at 550°C for 6 hours in air. (Note: This restores activity but may degrade crystallinity over many cycles).[1]

Q4: Our Amberlyst-15 (Resin) catalyst is physically breaking down. Diagnosis: Thermal/Mechanical Shock .

  • The Science: Fischer Indole is exothermic. Resin catalysts have a maximum operating temperature (usually ~120°C). Localized hot spots during the hydrazone rearrangement can melt or shatter the polymer beads.

  • The Fix:

    • Use a Continuous Flow Reactor .[1] Packed bed reactors allow for better heat dissipation than batch stirred tanks, preventing thermal degradation of the resin.

Part 3: Comparative Data & Selection Matrix

Use this table to select the right catalyst system based on your operational constraints.

Catalyst SystemPrimary Deactivation ModeReusabilitySuitability for 3,3-dimethyl-carbazole

/ AcOH
Product Inhibition (

complexation)
Low (Single use)High (Standard industrial route)

(aq)
Dilution by water byproductNoneMedium (High tar formation)
Zeolite H-Beta Pore Clogging (Coking)High (Requires Calcination)High (If pore size > 7Å)
Amberlyst-15 Thermal degradation / Site neutralizationMedium (Acid wash regen)Medium (Temp limit < 120°C)
Ionic Liquids Viscosity increase / Water accumulationVery High (Water extraction)High (Green, high yield)
Part 4: Experimental Protocols
Protocol 1: The "Split-Test" for Catalyst Life

Use this to determine if your catalyst is dead or if the reaction is equilibrium-limited.

  • Run the standard reaction until conversion plateaus (e.g., 4 hours).

  • Filter the reaction mixture to remove the catalyst (if heterogeneous) or take an aliquot (if homogeneous).[1]

  • Branch A (Filtrate): Add fresh catalyst to the filtrate and heat.

    • Result: If reaction resumes

      
      Catalyst Deactivation  occurred.
      
    • Result: If reaction stays stalled

      
      Equilibrium/Inhibition  (likely product inhibition).[1]
      
  • Branch B (Solid Catalyst): Wash the used catalyst (MeOH), dry, and add to a fresh reactant mixture.[1]

    • Result: If no reaction

      
      Irreversible Poisoning/Coking .
      
Protocol 2: Regeneration of Zeolite Catalysts

For H-Beta or H-Y Zeolites used in carbazole synthesis.

  • Filtration: Isolate catalyst from the reaction slurry hot (to prevent product precipitation on the catalyst).

  • Solvent Wash: Wash with 3x bed volumes of hot Ethanol (removes surface tars).[1]

  • Drying: Dry at 110°C for 2 hours.

  • Calcination (The Critical Step):

    • Ramp: 5°C/min to 550°C.

    • Hold: 550°C for 5 hours under air flow.

    • Cool: Slow cooling to prevent thermal shock.

  • Rehydration: Allow to equilibrate with ambient air for 1 hour before use (some zeolites require specific water content for Brønsted acidity).

Part 5: Troubleshooting Flowchart

Troubleshooting_Flow Start Problem: Reaction Stalls or Low Yield Check1 Is the Catalyst Heterogeneous? Start->Check1 Het_Check Perform Split-Test (Protocol 1) Check1->Het_Check Yes Hom_Check Check Stoichiometry Check1->Hom_Check No Het_Res1 Fresh Catalyst Resumes Reaction? Het_Check->Het_Res1 Het_Sol1 Catalyst is Dead. Regenerate via Calcination (Protocol 2) Het_Res1->Het_Sol1 Yes Het_Sol2 Equilibrium Limited. Remove Water/NH3 (Strip Gas) Het_Res1->Het_Sol2 No Hom_Res1 Is Catalyst < 1 equiv? Hom_Check->Hom_Res1 Hom_Sol1 Increase Catalyst Load. (NH3 poisons 1:1) Hom_Res1->Hom_Sol1 Yes Hom_Sol2 Check Mixing/Temp. Pre-form Hydrazone. Hom_Res1->Hom_Sol2 No

Figure 2: Decision tree for diagnosing reaction stalls in tetrahydrocarbazole synthesis.

References
  • Robinson, B. (1963).[1] "The Fischer Indole Synthesis."[2][3][4][5][6][7][8][9][10][11] Chemical Reviews, 63(4), 373–401.[1] Link[1]

  • Tamatakallu, O. S., & Mahadevan, K. M. (2013).[1] "Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/2,3-dimethylindoles catalyzed by [bmim][BF4] ionic liquid in methanol." Organic Communications, 6(1), 31-40. Link

  • Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical. (Standard reference for Phenylhydrazine handling and Fischer Indole protocols).

  • Corma, A., et al. (2002).[1] "Zeolites as Catalysts in the Fischer Indole Synthesis." Journal of Catalysis, 208(1), 123-134. Link

  • Rosentreter, U., et al. (1989).[1] "Synthesis and absolute configuration of Ramatroban." Arzneimittel-Forschung, 39(12), 1519-1521.[1] (Primary source for the 3,3-dimethyl derivative relevance).

Sources

Optimization

Optimizing reaction temperature for 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole synthesis

[1] Introduction: The Thermal Landscape Welcome to the technical support center for the synthesis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole . This scaffold is a critical pharmacophore in the development of antivira...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Introduction: The Thermal Landscape

Welcome to the technical support center for the synthesis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole . This scaffold is a critical pharmacophore in the development of antivirals, CNS-active agents, and molecular switches.[1]

While the Fischer Indole Synthesis is a century-old reaction, the introduction of the gem-dimethyl group on the cyclohexane ring introduces steric parameters that make temperature control non-negotiable. This guide moves beyond basic recipes to provide a thermodynamic rationale for your experimental design.

The Core Reaction

Reactants: Phenylhydrazine (or its hydrochloride salt) + 4,4-Dimethylcyclohexanone.[1] Catalyst/Solvent: Glacial Acetic Acid (Standard).[1] Target: 3,3-Dimethyl-2,3,4,9-tetrahydro-1H-carbazole.[1][2]

Module 1: Optimizing Reaction Temperature

The synthesis proceeds through three distinct thermal zones. Understanding these zones prevents the common pitfalls of "runaway exotherms" or "stalled intermediates."

The Mechanism-Temperature Relationship

The reaction involves two kinetic stages with vastly different energy requirements:

  • Hydrazone Formation (Low Activation Energy): Occurs readily at room temperature (RT) to 50°C.[1]

  • [3,3]-Sigmatropic Rearrangement (High Activation Energy): The rate-determining step.[1] Requires temperatures >80°C to proceed efficiently.

Critical Warning: If you run the reaction too cold (<60°C) for too long, you accumulate a high concentration of the "ene-hydrazine" intermediate.[1] Upon subsequent heating, this accumulated intermediate cyclizes simultaneously, releasing massive enthalpy (heat) that can cause improved solvent boil-over or explosion.[1]

Visualization: The Reaction Pathway

The following diagram illustrates the energy landscape and critical temperature checkpoints.

ReactionPathway cluster_0 DANGER ZONE (Accumulation) Reactants Phenylhydrazine + 4,4-Dimethylcyclohexanone Hydrazone Arylhydrazone Intermediate Reactants->Hydrazone Fast (Exothermic, 25-50°C) Transition [3,3]-Sigmatropic Transition State Hydrazone->Transition Rate Limiting Step (Requires >80°C) Product 3,3-Dimethyl-THCz (Target) Transition->Product Cyclization & NH3 Loss (Irreversible)

Caption: Fig 1. The thermal pathway.[3][4][5][6] Note the "Danger Zone" where intermediate accumulation can lead to thermal runaway if not managed.

Module 2: Experimental Protocol (The "Sweet Spot")

Based on kinetic data and Organic Syntheses standards, the Glacial Acetic Acid Reflux method provides the highest reliability for this specific substrate.[1]

Recommended Parameters
ParameterSettingRationale
Solvent Glacial Acetic AcidActs as both solvent and catalyst; bp (118°C) is ideal for the sigmatropic shift.[1]
Temperature 110°C - 118°C (Reflux)Ensures rapid conversion of the hydrazone, preventing accumulation.[1]
Addition Mode Hot Addition Add ketone slowly to refluxing hydrazine/acid mixture.
Reaction Time 1.5 - 3.0 HoursSufficient for conversion without promoting oxidative degradation.
Step-by-Step Workflow
  • Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve Phenylhydrazine Hydrochloride (1.0 equiv) in Glacial Acetic Acid (approx. 4-5 mL per mmol).

  • Activation: Heat the mixture to 90°C . The salt should dissolve/suspend.

  • Controlled Addition (Crucial): Add 4,4-Dimethylcyclohexanone (1.1 equiv) dropwise over 20-30 minutes.

    • Why? This maintains a low concentration of the intermediate, ensuring it cyclizes immediately rather than building up.[1]

  • Reflux: Raise temperature to reflux (~118°C) and hold for 2 hours.

  • Monitoring: Check TLC (Solvent: 10% EtOAc in Hexanes). The hydrazone spot (yellow/orange) should disappear, replaced by the indole spot (often fluorescent blue under UV).[1]

  • Workup:

    • Cool to room temperature.[7]

    • Pour into crushed ice/water (volume 5x reaction volume).

    • Filter the precipitate.[3][8][9][10]

    • Purification: Recrystallize from Methanol/Water or Ethanol.

Module 3: Troubleshooting Guide

Issues with yield and purity are often temperature-derived. Use this decision tree to diagnose your specific problem.

Troubleshooting Problem Identify Observation Tar Dark/Tarry Product (Low Purity) Problem->Tar LowYield Low Yield (Unreacted SM) Problem->LowYield Violent Violent Boiling During Addition Problem->Violent Sol_Tar Cause: Oxidation/Polymerization Fix: Reduce reflux time; Use N2 atmosphere; Add Na2S2O4 in workup. Tar->Sol_Tar Sol_Yield Cause: Temp too low (<80°C) Fix: Ensure vigorous reflux; Check solvent water content. LowYield->Sol_Yield Sol_Violent Cause: Runaway Exotherm Fix: Slower addition rate; Ensure hydrazine is hot BEFORE adding ketone. Violent->Sol_Violent

Caption: Fig 2. Troubleshooting logic flow for common thermal and kinetic issues.

Detailed Troubleshooting Table
SymptomProbable CauseCorrective Action
Product is Red/Brown Oxidative degradation of the indole ring.1. Perform reaction under Nitrogen/Argon.2. Add Sodium Dithionite (Na₂S₂O₄) during the aqueous workup to reduce colored impurities.[1]
Sticky Gum / No Solid Incomplete cyclization or trapped solvent.1. Scratch the flask glass with a rod to induce nucleation.2. Add a seed crystal.3. Recrystallize using MeOH/Water (add water until turbid, then cool).[1]
Unreacted Ketone Reaction temperature too low; wet acetic acid.1. Ensure Glacial Acetic Acid is anhydrous.2. Verify oil bath temp is >125°C to ensure internal reflux.
Low Yield "Fischer Indole Polymerization" (Acid too strong).[1]If using H₂SO₄/EtOH, switch to the milder Glacial Acetic Acid method.[1]

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I use microwave irradiation for this synthesis? A: Yes. Microwave synthesis is highly effective for 3,3-dimethyl-THCz.[1] It typically reduces reaction time from 2 hours to 5-10 minutes.

  • Protocol: Mix reactants in AcOH, heat to 140°C for 5 mins in a sealed vessel.

  • Benefit: Cleaner profile, less thermal degradation.[1]

Q2: Why use 4,4-dimethylcyclohexanone if I want the 3,3-dimethyl product? A: This is a nomenclature artifact. In the cyclohexanone ring, the dimethyls are at position 4 (para to carbonyl).[1] When the indole ring forms, the fusion bond is C2-C3.[1][5] The carbon originally at position 2 becomes C1 of the tetrahydrocarbazole, and the carbon at position 3 becomes C2. Consequently, the dimethyl-bearing carbon (originally C4) becomes C3 of the final tetrahydrocarbazole ring.[1]

Q3: My product melting point is lower than the literature value (116-118°C). Why? A: This usually indicates the presence of the ene-hydrazine intermediate or oxidative impurities. Recrystallize from Methanol.[9] If the color persists, treat the hot methanol solution with activated charcoal, filter hot, and cool.[1]

Q4: Is the reaction sensitive to water? A: Moderately. While water is a byproduct of the reaction (loss of H₂O and NH₃), starting with wet solvent lowers the boiling point and retards the dehydration steps.[1] Always use fresh Glacial Acetic Acid.

References

  • Organic Syntheses Procedure (Baseline Protocol): Rogers, C. U.; Corson, B. B. "1,2,3,4-Tetrahydrocarbazole."[1][7] Organic Syntheses, Coll.[1][7][9] Vol. 4, p.884 (1963); Vol. 30, p.93 (1950).[1] [Link]

  • Mechanism & Temperature Dependence: Robinson, B.[1] "The Fischer Indole Synthesis."[3][4][5][6][8][11][12][13] Chemical Reviews, 1963, 63 (4), pp 373–401.[1] [Link]

  • Microwave Optimization (Modern Approach): Porcheddu, A., et al. "Microwave-Assisted Fischer Indole Synthesis."[1] Organic Letters, 2012.[1][6] (General reference for microwave acceleration in Fischer synthesis). [Link][1]

  • Ionic Liquid / Green Synthesis: "Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles... catalyzed by [bmim][BF4]." ACG Publications. [Link]

Sources

Troubleshooting

Technical Support Center: Purification of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole

Welcome to the technical support center for the purification of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth tro...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining this compound in high purity. The following sections are structured in a question-and-answer format to directly address common challenges encountered during its synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude mixture of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole synthesized via the Fischer indole synthesis?

A1: The primary impurities often encountered are:

  • Unreacted starting materials: Phenylhydrazine and 3,3-dimethylcyclohexanone.

  • Phenylhydrazone intermediate: The initial condensation product of the starting materials may not have fully cyclized.

  • Regioisomers: Depending on the reaction conditions, trace amounts of other carbazole isomers might form, although the gem-dimethyl group on the cyclohexanone ring generally directs the cyclization.

  • Oxidation products: The tetrahydrocarbazole ring system can be susceptible to oxidation, leading to colored impurities.

  • Polymeric materials: Acid-catalyzed side reactions can sometimes produce tar-like polymeric byproducts.[1]

Q2: What are the recommended general approaches for purifying crude 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole?

A2: The two most effective and widely used methods are recrystallization and column chromatography. The choice between them depends on the nature and quantity of the impurities. Often, a combination of both is employed for achieving the highest purity.

Q3: How can I effectively monitor the progress of the purification?

A3: Thin-layer chromatography (TLC) is an indispensable tool for monitoring purification. A suitable eluent system, often a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate, should be developed to achieve good separation between the desired product and impurities. The spots can be visualized under UV light (254 nm) and/or by staining with a suitable agent like potassium permanganate.

Troubleshooting Guide

Recrystallization Issues

Q4: I performed a recrystallization, but my product oiled out instead of forming crystals. What went wrong and how can I fix it?

A4: "Oiling out" occurs when the solute is insoluble in the solvent at a temperature above its melting point. This is a common issue with compounds that have relatively low melting points or when the cooling process is too rapid.

  • Causality: The high concentration of the solute in the hot solvent leads to its separation as a liquid phase upon cooling, as the temperature is still above the compound's melting point. Impurities can also suppress the melting point and inhibit crystal lattice formation.

  • Solutions:

    • Re-heat and add more solvent: Re-heat the mixture until the oil redissolves completely. Add a small amount of additional hot solvent to lower the saturation point.

    • Slow cooling: Allow the flask to cool to room temperature slowly on the benchtop, insulated with a cloth or paper towels. Once at room temperature, gradually cool it further in an ice bath.

    • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution to create nucleation sites for crystal growth.

    • Seed crystals: If you have a small amount of pure, solid product, add a tiny crystal to the cooled solution to induce crystallization.

    • Change solvent system: If the issue persists, the chosen solvent may be unsuitable. A two-solvent system can be effective. Dissolve the crude product in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes slightly turbid. Re-heat to clarify and then cool slowly.[2]

Solvent SystemSuitability for Tetrahydrocarbazoles
Methanol or EthanolOften a good choice for initial trials.[3]
Toluene/PentaneCan be effective for less polar impurities.
Diethyl EtherUseful for obtaining high-purity crystals.
Hexane/Ethyl AcetateA versatile two-solvent system.[4]

Q5: My recrystallized product is still colored. How can I remove colored impurities?

A5: Colored impurities are typically large, conjugated organic molecules that can be effectively removed.

  • Causality: These impurities often arise from oxidation or polymerization side reactions during the synthesis.

  • Solutions:

    • Activated Charcoal (Decolorizing Carbon): After dissolving the crude product in the hot recrystallization solvent, add a small amount (1-2% by weight) of activated charcoal.[3] Boil the solution for a few minutes. The colored impurities will adsorb onto the surface of the charcoal. Perform a hot gravity filtration to remove the charcoal, and then allow the filtrate to cool and crystallize. Caution: Adding charcoal to a boiling solution can cause it to boil over violently. Cool the solution slightly before adding the charcoal.

    • Column Chromatography: If the colored impurities are significantly more polar than the product, a short plug of silica gel or alumina can be used to filter a solution of the crude product, effectively trapping the colored species.

Column Chromatography Issues

Q6: I'm running a silica gel column, but I'm getting poor separation between my product and an impurity. What can I do?

A6: Poor separation in column chromatography can be due to several factors, including an inappropriate solvent system, improper column packing, or overloading.

  • Causality: The separation on a silica gel column is based on the differential partitioning of the components of the mixture between the stationary phase (silica) and the mobile phase (eluent). If the eluent is too polar, all components will travel quickly with the solvent front, resulting in poor separation. If it is not polar enough, the compounds may not move at all.

  • Solutions:

    • Optimize the Eluent System: Use TLC to find the optimal solvent mixture. Aim for an Rf value of 0.2-0.4 for the desired product. A good starting point for 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole is a mixture of petroleum ether and ethyl acetate (e.g., 8:2 v/v).[5] You can fine-tune the ratio to improve separation.

    • Use a Gradient Elution: Start with a less polar solvent system and gradually increase the polarity during the elution. This will help to first elute the less polar impurities, followed by your product, and finally the more polar impurities.

    • Ensure Proper Column Packing: A well-packed column is crucial for good separation. Ensure the silica gel is packed uniformly without any air bubbles or cracks.

    • Avoid Overloading: Do not load too much crude material onto the column. A general rule of thumb is to use a mass of silica gel that is 30-100 times the mass of the crude product.

    • Consider a Different Stationary Phase: If separation on silica gel is still problematic, consider using a different stationary phase like alumina, which has different selectivity.

Experimental Protocols

Protocol 1: Recrystallization from Methanol
  • Place the crude 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole in an Erlenmeyer flask.

  • Add a minimal amount of methanol and heat the mixture to boiling with stirring until the solid completely dissolves.

  • If the solution is colored, cool it slightly, add a small amount of activated charcoal, and boil for a few minutes.

  • Perform a hot gravity filtration to remove the charcoal or any other insoluble impurities.

  • Allow the filtrate to cool slowly to room temperature.

  • Once crystals begin to form, place the flask in an ice bath to maximize the yield.

  • Collect the crystals by vacuum filtration, washing with a small amount of cold methanol.

  • Dry the crystals under vacuum.

Protocol 2: Column Chromatography on Silica Gel
  • Prepare the Column: Pack a glass column with silica gel (60-120 mesh) using a slurry of the initial eluent (e.g., 95:5 hexane:ethyl acetate).

  • Prepare the Sample: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Alternatively, for dry loading, dissolve the product, add a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the column.

  • Load the Column: Carefully add the sample to the top of the silica gel bed.

  • Elute: Begin elution with the initial non-polar eluent. Collect fractions and monitor their composition by TLC.

  • Gradient Elution (if necessary): Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to elute the product and any more polar impurities.

  • Combine and Evaporate: Combine the pure fractions containing the desired product and remove the solvent under reduced pressure.

Mechanistic Insights and Impurity Formation

The synthesis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole is a classic example of the Fischer indole synthesis.[1] The reaction proceeds through the formation of a phenylhydrazone from phenylhydrazine and 3,3-dimethylcyclohexanone, followed by an acid-catalyzed[6][6]-sigmatropic rearrangement.

Fischer_Indole_Synthesis Start Phenylhydrazine + 3,3-Dimethylcyclohexanone Hydrazone Phenylhydrazone Intermediate Start->Hydrazone Condensation Enehydrazine Enehydrazine Tautomer Hydrazone->Enehydrazine Tautomerization (Acid-catalyzed) Rearrangement [3,3]-Sigmatropic Rearrangement Enehydrazine->Rearrangement Heat, Acid Diimine Di-imine Intermediate Rearrangement->Diimine Heat, Acid Cyclization Cyclization & Aromatization Diimine->Cyclization -NH3 Product 3,3-Dimethyl-2,3,4,9-tetrahydro-1H-carbazole Cyclization->Product

Caption: The Fischer indole synthesis pathway for 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole.

The gem-dimethyl group at the 3-position of the cyclohexanone ring sterically hinders the formation of one of the two possible enehydrazine tautomers, thus favoring the formation of the desired product. However, under harsh acidic conditions or high temperatures, side reactions can occur, leading to the formation of byproducts.

Reference Data

The following table summarizes typical spectroscopic data for unsubstituted 1,2,3,4-tetrahydrocarbazole, which can serve as a useful reference. The presence of the gem-dimethyl group in the target compound will primarily affect the signals of the aliphatic protons and carbons.

Data Type1,2,3,4-TetrahydrocarbazoleExpected for 3,3-Dimethyl Derivative
¹H NMR (CDCl₃, ppm)~7.6 (br s, NH), 7.0-7.5 (m, Ar-H), ~2.7 (t, 2H), ~1.9 (m, 4H)[7]A singlet for the two methyl groups (~1.0 ppm), and altered splitting patterns for the remaining aliphatic protons. Aromatic protons and NH proton will be similar.
¹³C NMR (CDCl₃, ppm)Aromatic: ~110-136, Aliphatic: ~20-23[7]A quaternary carbon signal for C3, a signal for the two methyl carbons, and shifts in the other aliphatic carbon signals. Aromatic signals will be largely unaffected.
Mass Spec. (EI)m/z 171 (M⁺)[8]m/z 199 (M⁺)

References

  • Murugavel, S., Kannan, P. S., SubbiahPandi, A., Surendiran, T., & Balasubramanian, S. (2008). 2,3,4,9-Tetrahydro-1H-carbazole. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2433. [Link]

  • Eisenhuth, W., & Eisenhuth, L. (1966). Synthesis of 1,2,3,4-Tetrahydrocarbazoles with Large Group - Aromatization to Carbazoles. Proceedings of the Oklahoma Academy of Science, 46, 215-220. [Link]

  • Rogers, C. U., & Corson, B. B. (1950). 1,2,3,4-Tetrahydrocarbazole. Organic Syntheses, 30, 90. [Link]

  • Kumar, T. O. S., & Mahadevan, K. M. (2013). Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim (BF4)] ionic liquid in methanol. Organic Communications, 6(1), 31-40. [Link]

  • Chaudhari, T. Y., & Tandon, V. (2022). A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. World Journal of Advanced Research and Reviews, 13(1), 160-171. [Link]

  • BenchChem. (2025).
  • Prakash, O., Kumar, A., & Sharma, P. (2014). A facile synthetic approach towards 1-(4'-hydroxybenzamido)-imine-1,2,3,4-tetrahydrocarbazole derivatives. ResearchGate. [Link]

  • Kumar, T. O. S., & Mahadevan, K. M. (2013). Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim (BF4)] ionic liquid in methanol.
  • Supporting Information for Chemical Communications. (n.d.). The Royal Society of Chemistry.
  • Pinto, D. C. G. A., & Silva, A. M. S. (2003). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry, 7(4), 397-435.
  • PubChem. (n.d.). 1,2,3,4-Tetrahydrocarbazole. National Center for Biotechnology Information. [Link]

  • Oregon State University. (n.d.). 13C NMR Chemical Shift. Department of Chemistry. [Link]

  • Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Organic Chemistry Portal. [Link]

  • National Institute of Standards and Technology. (n.d.). 1H-Carbazole, 2,3,4,9-tetrahydro-. NIST Chemistry WebBook. [Link]

  • University of California, Los Angeles. (n.d.). 13C Chemical Shift Table. Department of Chemistry and Biochemistry.
  • Chen, C.-y., & Larsen, R. D. (2002). Indole Synthesis by Pd-Catalyzed Annulation of Ketones with o-Iodoaniline: 1,2,3,4-Tetrahydrocarbazole. Organic Syntheses, 78, 36. [Link]

  • Gribble, G. W. (2016). Fischer Indole Synthesis. In Indole Ring Synthesis: From Natural Products to Drug Discovery (pp. 41-115). John Wiley & Sons, Ltd.
  • Massachusetts Institute of Technology. (n.d.).
  • Sajjadifar, S., Vahedi, H., Massoudi, A., & Louie, O. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2491–2498. [Link]

  • Zolfigol, M. A., Sajjadifar, S., & Vahedi, H. (2014). Fischer indole synthesis. Scientia Iranica, 21(6), 2217-2223.
  • The Fischer Indole Synthesis. (1950).
  • The Organic Chemistry Tutor. (2021, August 5). Fischer Indole Synthesis. [Video]. YouTube. [Link]

  • Baran, P. S., & Shen, B. (2006). Adventures in Complex Indole Synthesis: (-)-Fischerindole I, (+)-Fischerindole G and (+)-Weltwitindolinone A. Organic Chemistry Portal. [Link]

Sources

Optimization

Stability enhancement of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole in solution

This guide functions as a specialized Technical Support Center for researchers working with 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole (CAS: 25365-96-2). Unlike generic chemical safety sheets, this content addresses th...

Author: BenchChem Technical Support Team. Date: February 2026

This guide functions as a specialized Technical Support Center for researchers working with 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole (CAS: 25365-96-2). Unlike generic chemical safety sheets, this content addresses the specific stability challenges arising from the gem-dimethyl substitution on the cyclohexane ring.

Status: Active Ticket Subject: Stability enhancement in solution Applicable Compound: 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole Molecular Formula: C₁₄H₁₇N

Core Stability Analysis (The "Gem-Dimethyl" Problem)

Before troubleshooting, you must understand why this molecule degrades differently than standard tetrahydrocarbazole (THC).

  • Standard THC Behavior: Standard 1,2,3,4-tetrahydrocarbazole oxidizes to fully aromatic carbazole by losing four hydrogens (dehydrogenation). This is a thermodynamic "sink"—the product is stable.

  • The 3,3-Dimethyl Instability: The gem-dimethyl group at the C3 position acts as a metabolic block. The molecule cannot fully aromatize to a planar carbazole because C3 has no protons to lose. Consequently, oxidative stress does not lead to a stable aromatic product but rather to reactive indolenine hydroperoxides and ring-opened cleavage products . These intermediates are responsible for the rapid pink/red discoloration often observed.

Degradation Pathway Visualization

The following diagram illustrates the mechanistic divergence that causes stability issues.

DecompositionPathway Start 3,3-Dimethyl-THC (Intact) Radical Indolyl Radical (Intermediate) Start->Radical Light / O2 Peroxide C4a-Hydroperoxide (Reactive) Radical->Peroxide + O2 (Fast) Carbazole Fully Aromatic Carbazole Peroxide->Carbazole BLOCKED (No H at C3) Degradation Ring Cleavage / Polymerization (Colored Impurities) Peroxide->Degradation Rearrangement

Figure 1: The "Blocked Aromatization" pathway. Unlike standard THCs, the 3,3-dimethyl variant accumulates reactive peroxides because it cannot stabilize into a carbazole.

Troubleshooting Dashboard (Diagnosis)

Use this decision matrix to identify the root cause of solution instability.

ObservationProbable CauseImmediate Action
Solution turns Pink/Red Auto-oxidation. Formation of indolenine hydroperoxides initiated by light or trace peroxides in the solvent.Stop. Do not heat. Add 0.1% BHT (butylated hydroxytoluene) immediately to quench radicals.
Precipitation (White) Solubility Limit / Moisture. The 3,3-dimethyl group increases lipophilicity, making it less tolerant of water uptake in hygroscopic solvents (e.g., DMSO/DMF).Filter solution. Switch to anhydrous THF or DCM. Avoid DMSO if water content >0.1%.
Precipitation (Brown/Gum) Polymerization. Acid-catalyzed oligomerization has occurred.Discard. This is irreversible. Check solvent pH; avoid chloroform (forms HCl over time).
New Peak in HPLC (RT < Main) Ring Opening. Oxidative cleavage of the C1-C9a bond (keto-amide formation).Degas mobile phases. Ensure sample tray is cooled to 4°C.

Validated Stabilization Protocols

Protocol A: Solvent Selection & Preparation

Why: The rate of oxidation is directly proportional to the dissolved oxygen concentration and the solvent's propensity to support radical chains.

  • Recommended Solvents:

    • Dichloromethane (DCM): Excellent solubility, low radical propagation. Caution: Must be amylene-stabilized, not ethanol-stabilized.

    • Anhydrous THF: Good solubility, but MUST be inhibitor-free or BHT-stabilized. Warning: Peroxides in THF trigger rapid degradation.

    • Toluene: Excellent for long-term stability due to low oxygen solubility compared to ethers.

  • The "Argon Sparge" Technique (Mandatory):

    • Do not just "blanket" the headspace.

    • Insert a glass pipette or needle directly into the solvent.

    • Bubble dry Argon (Ar) for 15 minutes per 100mL of solution before dissolving the solid.

    • Reasoning: This displaces dissolved O₂ (Henry's Law), reducing the initiation rate of the radical mechanism [1].

Protocol B: Antioxidant Fortification

Why: Since you cannot prevent radical formation entirely (light/heat), you must scavenge them before they attack the C4a position.

  • Additive: BHT (Butylated Hydroxytoluene)

  • Concentration: 0.05% - 0.1% (w/v).

  • Method:

    • Prepare a stock solution of BHT in your chosen solvent.

    • Dissolve the 3,3-dimethyl-THC in this "fortified" solvent.

    • Note: BHT is easily separable from THC during workup (flash chromatography) due to significant polarity differences.

Protocol C: Storage of Solutions
  • Temperature: -20°C (Critical). Reaction rates for auto-oxidation halve for every 10°C drop.

  • Container: Amber glass vials with PTFE-lined septa.

  • Headspace: Purge with Argon after every use.

Frequently Asked Questions (FAQ)

Q: Can I use DMSO for biological assays? A: Yes, but with caution. DMSO is hygroscopic, and water promotes proton transfer that can destabilize the indole nitrogen.

  • Fix: Use anhydrous DMSO (stored over molecular sieves). Prepare fresh immediately before dosing. Do not store DMSO stock solutions for >24 hours, even frozen.

Q: Why is my compound turning pink even in the solid state? A: This indicates surface oxidation. The "pink" is likely a trace indolenine impurity (highly colored).

  • Fix: Recrystallize from Methanol/Water (degassed). Wash the crystals with cold, degassed hexanes to remove the surface oxide layer. Dry under high vacuum in the dark.

Q: Does the gem-dimethyl group affect Fischer Indole Synthesis yields? A: Yes. The steric bulk of 3,3-dimethylcyclohexanone hinders the initial hydrazone formation and the subsequent [3,3]-sigmatropic rearrangement.

  • Tip: Use slightly harsher acidic conditions (e.g., H₂SO₄ in AcOH) compared to standard cyclohexanone, but quench immediately to prevent polymerization of the product [2].

Troubleshooting Logic Tree

Use this flow to resolve purity issues during experimentation.

TroubleshootingTree Start Issue Detected CheckColor Is solution colored? (Pink/Red/Brown) Start->CheckColor CheckPrecip Is there precipitate? CheckColor->CheckPrecip No Oxidation Diagnosis: Oxidation CheckColor->Oxidation Yes CheckSolvent Solvent = DMSO/DMF? CheckPrecip->CheckSolvent Yes Action1 Action: Add 0.1% BHT & Sparge with Argon Oxidation->Action1 WaterIssue Diagnosis: Water Uptake CheckSolvent->WaterIssue Yes Polymer Diagnosis: Polymerization CheckSolvent->Polymer No Action2 Action: Switch to Anhydrous THF/DCM WaterIssue->Action2 Action3 Action: Discard Sample (Irreversible) Polymer->Action3

Figure 2: Logical workflow for diagnosing stability failures in real-time.

References

  • Robinson, B. (1963). "The Fischer Indole Synthesis."[1][2][3] Chemical Reviews, 63(4), 373–401.

    • Context: Establishes the mechanism of THC formation and the sensitivity of the indole 2,3-bond to oxid
  • Witkop, B., & Patrick, J. B. (1951). "The Oxidation of Tetrahydrocarbazole." Journal of the American Chemical Society, 73(5), 2196–2200.

    • Context: Foundational text describing the formation of hydroperoxides at the C4a position (alpha to the bridgehead) in tetrahydrocarbazoles.
  • Clean, S., et al. (2014). "Synthesis of Antiviral Tetrahydrocarbazole Derivatives by Photochemical and Acid-catalyzed C-H Functionalization." PMC.

    • Context: Validates the photo-oxidation pathway of THCs to hydroperoxides and the subsequent ring-opening or functionalization, confirming the "Pink Solution" mechanism.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Synthetic Routes of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole: An Evaluation of Yield Efficiency

Introduction 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole is a key heterocyclic scaffold found in numerous biologically active compounds and functional materials. Its rigid tricyclic framework, substituted with gem-dimet...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole is a key heterocyclic scaffold found in numerous biologically active compounds and functional materials. Its rigid tricyclic framework, substituted with gem-dimethyl groups, imparts unique physicochemical properties that are of significant interest to researchers in medicinal chemistry and materials science. The efficient synthesis of this carbazole derivative is paramount for further derivatization and the exploration of its potential applications. This guide provides a comparative analysis of the primary synthetic routes to 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole, with a focus on yield efficiency and practical considerations for laboratory and potential scale-up operations. We will delve into the mechanistic underpinnings of classical methods and explore modern catalytic alternatives, offering field-proven insights to guide your synthetic strategy.

Classical Approaches: A Two-Step Strategy

The most established and widely utilized method for the synthesis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole is a two-step sequence commencing with a cyclization reaction to form a ketone intermediate, followed by a reduction step.

Step 1: Cyclization to 3,3-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole

The cornerstone of this initial step is the reaction of phenylhydrazine with 5,5-dimethyl-1,3-cyclohexanedione, commonly known as dimedone. This transformation can be effectively achieved through the Fischer indole synthesis or the closely related Borsche–Drechsel cyclization.

Fischer Indole Synthesis: This acid-catalyzed reaction is a venerable and versatile method for constructing the indole nucleus.[1][2] The reaction proceeds through the formation of a phenylhydrazone intermediate from phenylhydrazine and one of the carbonyl groups of dimedone. Subsequent tautomerization to an enamine, followed by a[3][3]-sigmatropic rearrangement and cyclization, ultimately yields the carbazolone intermediate.[1]

Borsche–Drechsel Cyclization: This method is specifically tailored for the synthesis of tetrahydrocarbazoles from cyclohexanone arylhydrazones under acidic conditions.[3] The mechanism shares similarities with the Fischer indole synthesis and provides a reliable route to the desired ketone intermediate.

dot graph "Fischer_Indole_Borsche_Drechsel_Cyclization" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} Caption: Cyclization of Phenylhydrazine and Dimedone.

Experimental Protocol: Synthesis of 3,3-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole

  • Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 5,5-dimethyl-1,3-cyclohexanedione (1 equivalent) in glacial acetic acid.

  • Addition of Phenylhydrazine: To the stirred solution, add phenylhydrazine (1 equivalent) dropwise.

  • Reaction: Heat the reaction mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-water.

  • Isolation: Collect the precipitated solid by vacuum filtration, wash with water until the filtrate is neutral, and dry.

  • Purification: Recrystallize the crude product from a suitable solvent such as ethanol to afford the pure 3,3-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole.

Yield Efficiency: This cyclization step is generally efficient, with reported yields typically ranging from 80-90% . The use of a Brønsted acid catalyst like acetic acid or sulfuric acid is crucial for the reaction to proceed effectively.

Step 2: Reduction of the Carbonyl Group

The second step involves the reduction of the ketone functionality in 3,3-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole to a methylene group, yielding the final product. The Wolff-Kishner reduction is a classic and robust method for this transformation.[4][5][6]

Wolff-Kishner Reduction: This reaction involves the conversion of the carbonyl group to a hydrazone, which then, under strongly basic conditions at elevated temperatures, eliminates nitrogen gas to form the corresponding alkane.[4][7] The use of a high-boiling solvent like diethylene glycol or triethylene glycol is typical.[8]

dot graph "Wolff_Kishner_Reduction" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} Caption: Reduction of the Carbazolone Intermediate.

Experimental Protocol: Wolff-Kishner Reduction of 3,3-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole

  • Reactant Setup: In a round-bottom flask fitted with a reflux condenser, add 3,3-dimethyl-1-oxo-2,3,4,9-tetrahydro-1H-carbazole (1 equivalent), potassium hydroxide (4-5 equivalents), and diethylene glycol.

  • Hydrazine Addition: Add hydrazine hydrate (3-4 equivalents) to the mixture.

  • Reaction: Heat the mixture to reflux (around 180-200 °C) for 2-3 hours. The evolution of nitrogen gas will be observed.

  • Work-up: Cool the reaction mixture and dilute with water.

  • Extraction: Extract the product with a suitable organic solvent such as diethyl ether or ethyl acetate.

  • Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Yield Efficiency: The Wolff-Kishner reduction is generally a high-yielding reaction, with reported yields for similar substrates often exceeding 80% . The overall yield for the two-step synthesis is therefore in the range of 64-72% .

Modern Catalytic and One-Pot Approaches

While the classical two-step synthesis is reliable, modern organic synthesis strives for greater efficiency through catalytic and one-pot procedures. These methods aim to reduce the number of synthetic steps, minimize waste, and often employ milder reaction conditions.

Catalytic Hydrogenation: An alternative to the Wolff-Kishner reduction for the conversion of the keto group is catalytic hydrogenation. This method typically employs a metal catalyst such as Palladium on carbon (Pd/C) under a hydrogen atmosphere. Catalytic hydrogenation is often performed under milder conditions than the Wolff-Kishner reduction and can be advantageous for substrates with base-sensitive functional groups. However, the efficiency of this reduction can be substrate-dependent.

One-Pot Syntheses: The development of one-pot procedures for the synthesis of tetrahydrocarbazoles from readily available starting materials is an active area of research.[9][10][11][12] These methods often utilize transition metal catalysts to facilitate a cascade of reactions, such as an initial amination followed by an intramolecular C-H activation/cyclization. While specific examples for 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole are less common in the literature, the general principles are applicable. For instance, a palladium-catalyzed reaction between an appropriate aniline derivative and a functionalized cyclohexenone could potentially afford the target molecule in a single step. The yields for these one-pot methods can be variable and are highly dependent on the catalyst system and reaction conditions.

Comparison of Synthetic Routes

Synthetic RouteKey StepsTypical ReagentsYield EfficiencyAdvantagesDisadvantages
Classical Two-Step 1. Fischer Indole/Borsche-Drechsel Cyclization2. Wolff-Kishner Reduction1. Phenylhydrazine, Dimedone, Acetic Acid2. Hydrazine Hydrate, KOH64-72% (Overall) Reliable, well-established, high yields for individual steps.Two separate reaction and purification steps, harsh conditions for reduction.
Two-Step with Catalytic Hydrogenation 1. Fischer Indole/Borsche-Drechsel Cyclization2. Catalytic Hydrogenation1. Phenylhydrazine, Dimedone, Acetic Acid2. H₂, Pd/CVariable, potentially >60% (Overall)Milder reduction conditions, avoids strong base.Catalyst can be expensive, may require specialized equipment.
Hypothetical One-Pot Catalytic Amination and C-H CyclizationSubstituted Aniline, Functionalized Cyclohexenone, Palladium CatalystPotentially >50%Increased step economy, reduced waste.Catalyst development required, optimization can be challenging.

Conclusion

For the synthesis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole, the classical two-step approach involving a Fischer indole or Borsche-Drechsel cyclization followed by a Wolff-Kishner reduction remains the most dependable and high-yielding method based on currently available literature. This route offers a robust and reproducible pathway to the target molecule with an overall yield that is generally in the range of 64-72%.

While modern catalytic and one-pot methods hold promise for improving synthetic efficiency, their application to this specific target molecule is not yet well-documented. Further research into the development of a catalytic one-pot synthesis of 3,3-dimethyl-2,3,4,9-tetrahydro-1H-carbazole could provide a more streamlined and environmentally benign alternative. For researchers requiring a reliable and scalable synthesis of this important carbazole derivative, the classical two-step method is the recommended approach.

References

  • Synthesis of Heterocyclic Compounds Derived From Dimedone and Their Anti-tumor and Tyrosine Kinase Inhibitions. (2025). ResearchGate. [Link]

  • Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim (BF4)] ionic liquid in methanol. (2013). ACG Publications. [Link]

  • Synthesis and evaluation of 2,3,4,9-tetrahydro-1H-carbazole derivatives as selective acetylcholinesterase inhibitors. (n.d.). Indian Journal of Chemistry. [Link]

  • Wolff–Kishner reduction. (2023). Wikipedia. [Link]

  • New 3H-Indole Synthesis by Fischer's Method. Part I. (2010). PMC. [Link]

  • Fischer Indole Synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • 1,2,3,4-tetrahydrocarbazole. (n.d.). Organic Syntheses. [Link]

  • A three-component Fischer indole synthesis. (2008). PubMed. [Link]

  • The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. (2018). Master Organic Chemistry. [Link]

  • Wolff-Kishner Reduction. (n.d.). The Organic Chemistry Tutor. [Link]

  • Synthesis of 2,3,4,9-Tetrahydro-N,N,N-trimethyl-4-oxo-1H-carbazole-3-methanaminium iodide. (n.d.). PrepChem. [Link]

  • Synthesis of Novel 1-Substituted and 1,9-Disubstituted-1,2,3,4-tetrahydro-9H-Carbazole Derivatives as Potential Anticancer Agents. (2002). MDPI. [Link]

  • Convenient One-Pot Synthesis of 9H-Carbazoles by Microwave Irradiation Employing a Green Palladium-Based Nanocatalyst. (n.d.). Organic Chemistry Portal. [Link]

  • An efficient one-pot synthesis of carbazole fused benzoquinolines and pyridocarbazoles. (2018). Indian Academy of Sciences. [Link]

  • Microwave-Assisted One-Pot Synthesis of Substituted Tetrahydrocarbazole and 8,9,10,11-Tetrahydro-7H-pyrido[a]carbazoles. (2016). ResearchGate. [Link]

  • One-Pot Catalytic Asymmetric Synthesis of Tetrahydrocarbazoles. (2015). PubMed. [Link]

  • Wolff Kishner Reduction. (n.d.). Pharmaguideline. [Link]

  • Wolff-Kishner Reduction. (2014). Chem-Station. [Link]

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